Cas no 1393540-46-9 (1-ethyl-1H-1,2,3-triazole-5-carbaldehyde)
1393540-46-9 structure
Product Name:1-ethyl-1H-1,2,3-triazole-5-carbaldehyde
CAS No:1393540-46-9
MF:C5H7N3O
MW:125.128580331802
MDL:MFCD22547854
CID:4596569
PubChem ID:72218191
Update Time:2024-03-01
1-ethyl-1H-1,2,3-triazole-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-ethyl-1H-1,2,3-triazole-5-carbaldehyde
-
- MDL: MFCD22547854
- Inchi: 1S/C5H7N3O/c1-2-8-5(4-9)3-6-7-8/h3-4H,2H2,1H3
- InChI Key: PVRKCRXASJKOHP-UHFFFAOYSA-N
- SMILES: N1(CC)C(C=O)=CN=N1
Computed Properties
- Exact Mass: 125.058911855g/mol
- Monoisotopic Mass: 125.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 47.8Ų
1-ethyl-1H-1,2,3-triazole-5-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM458281-100mg |
1-ethyl-1H-1,2,3-triazole-5-carbaldehyde |
1393540-46-9 | 95%+ | 100mg |
$256 | 2023-03-27 | |
| Chemenu | CM458281-250mg |
1-ethyl-1H-1,2,3-triazole-5-carbaldehyde |
1393540-46-9 | 95%+ | 250mg |
$353 | 2023-03-27 | |
| Chemenu | CM458281-500mg |
1-ethyl-1H-1,2,3-triazole-5-carbaldehyde |
1393540-46-9 | 95%+ | 500mg |
$648 | 2023-03-27 | |
| Chemenu | CM458281-1g |
1-ethyl-1H-1,2,3-triazole-5-carbaldehyde |
1393540-46-9 | 95%+ | 1g |
$822 | 2023-03-27 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00825545-1g |
1-Ethyl-1H-1,2,3-triazole-5-carbaldehyde |
1393540-46-9 | 95% | 1g |
¥5546.0 | 2023-04-02 | |
| Enamine | EN300-255959-0.05g |
1-ethyl-1H-1,2,3-triazole-5-carbaldehyde |
1393540-46-9 | 95% | 0.05g |
$174.0 | 2024-06-19 | |
| Enamine | EN300-255959-0.1g |
1-ethyl-1H-1,2,3-triazole-5-carbaldehyde |
1393540-46-9 | 95% | 0.1g |
$257.0 | 2024-06-19 | |
| Enamine | EN300-255959-0.25g |
1-ethyl-1H-1,2,3-triazole-5-carbaldehyde |
1393540-46-9 | 95% | 0.25g |
$367.0 | 2024-06-19 | |
| Enamine | EN300-255959-0.5g |
1-ethyl-1H-1,2,3-triazole-5-carbaldehyde |
1393540-46-9 | 95% | 0.5g |
$579.0 | 2024-06-19 | |
| Enamine | EN300-255959-1.0g |
1-ethyl-1H-1,2,3-triazole-5-carbaldehyde |
1393540-46-9 | 95% | 1.0g |
$743.0 | 2024-06-19 |
1-ethyl-1H-1,2,3-triazole-5-carbaldehyde Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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